Cas no 1261538-71-9 (3-(Difluoromethoxy)-5-hydroxyquinoline)

• Product Name: 3-(Difluoromethoxy)-5-hydroxyquinoline
• CAS No: 1261538-71-9
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4822538
• Update Time: 2025-06-13

3-(Difluoromethoxy)-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-5-hydroxyquinoline

• Inchi： 1S/C10H7F2NO2/c11-10(12)15-6-4-7-8(13-5-6)2-1-3-9(7)14/h1-5,10,14H
• InChI Key： WCBGMMDHZKKBCJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C2C=CC=C(C2=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethoxy)-5-hydroxyquinoline

Introduction to 3-(Difluoromethoxy)-5-hydroxyquinoline (CAS No. 1261538-71-9)

3-(Difluoromethoxy)-5-hydroxyquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1261538-71-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 3-(Difluoromethoxy)-5-hydroxyquinoline, particularly the presence of both a difluoromethoxy group and a hydroxy group, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, modifications at the 3- and 5-positions of the quinoline ring are of particular interest due to their ability to modulate biological activity. The introduction of a difluoromethoxy group at the 3-position and a hydroxy group at the 5-position in 3-(Difluoromethoxy)-5-hydroxyquinoline creates a molecule with enhanced binding affinity and metabolic stability, making it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the importance of fluorinated aromatic compounds in drug design. The difluoromethoxy substituent, in particular, has been shown to improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in cancer progression and infectious diseases. The hydroxy group, on the other hand, contributes to hydrogen bonding interactions with biological targets, further enhancing binding specificity.

In the context of current research, 3-(Difluoromethoxy)-5-hydroxyquinoline has been investigated for its potential role in modulating kinases and other enzymes implicated in chronic diseases. Studies have demonstrated that quinoline derivatives can serve as scaffolds for developing inhibitors of tyrosine kinases, which are overexpressed in many cancers. The unique combination of substituents in 3-(Difluoromethoxy)-5-hydroxyquinoline may provide an optimal balance between target affinity and selectivity, making it a valuable compound for further development.

Additionally, the compound has shown promise in preclinical models as a potential treatment for neurological disorders. Quinoline derivatives are known to cross the blood-brain barrier, which is a critical requirement for therapeutic agents targeting central nervous system (CNS) diseases. The structural features of 3-(Difluoromethoxy)-5-hydroxyquinoline may facilitate its penetration into the CNS, offering a potential therapeutic window for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(Difluoromethoxy)-5-hydroxyquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for rapid modification of the molecule to explore different pharmacological profiles.

From a regulatory perspective, compounds like 3-(Difluoromethoxy)-5-hydroxyquinoline must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell culture assays and animal models are essential to evaluate toxicity profiles and pharmacokinetic parameters. The results from these studies provide critical insights into dosing regimens and potential side effects, guiding subsequent clinical development efforts.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The ability of fluorine atoms to modulate electronic properties and metabolic stability makes fluorinated quinolines particularly attractive for developing next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like 3-(Difluoromethoxy)-5-hydroxyquinoline are likely to play an increasingly important role in addressing unmet medical needs.

In conclusion, 3-(Difluoromethoxy)-5-hydroxyquinoline (CAS No. 1261538-71-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in drug design principles, position it as a valuable asset in the quest for novel therapeutic agents targeting various diseases. As scientific understanding evolves and new methodologies emerge, compounds such as this will continue to contribute to advancements in medicine.